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Compound of Interest

Compound Name: Metaphanine

Cat. No.: B154199 Get Quote

This document provides critical safety and logistical information for the proper disposal of

Metaphanine, also known as Methamphetamine. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting, minimizing risks to personnel and the environment.

Chemical and Physical Properties
A clear understanding of Metaphanine's properties is fundamental to its safe handling and

disposal.

Property Value

Molecular Formula C10H15N[1]

Molecular Weight 149.23 g/mol [1]

Appearance Crystalline powder

Solubility Data not readily available in search results

Boiling Point Undetermined[2]

Melting Point Undetermined[2]
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Hazard Identification and Safety Precautions
Metaphanine is a hazardous substance requiring strict adherence to safety protocols.

Hazard Category Description Precautionary Statements

Acute Toxicity (Oral) Toxic if swallowed.[2]

P264: Wash thoroughly after

handling.[2] P270: Do not eat,

drink or smoke when using this

product.[2] P301+P310: If

swallowed: Immediately call a

poison center/doctor.[2]

Flammability Product is not flammable.[2]

P210: Keep away from

heat/sparks/open flames/hot

surfaces. - No smoking.[3]

Skin Corrosion/Irritation Causes skin irritation.[4]

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection. IF

ON SKIN: Wash with plenty of

water and soap.[4]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[4]

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Environmental Hazards

Do not allow to enter sewers/

surface or ground water.[2]

Illicit production generates

significant toxic waste.[5][6][7]

Avoid release to the

environment.

Step-by-Step Disposal Protocol
The proper disposal of Metaphanine is a critical safety procedure. The following workflow

outlines the necessary steps from initial handling to final disposal.
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Personal Protective Equipment (PPE): Before handling Metaphanine, all personnel must be

equipped with appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat.[8] Work should be conducted in a well-ventilated area or under a fume hood to

avoid inhalation of any dust or fumes.

Designate Disposal Area: Establish a designated area within the laboratory for the collection

and temporary storage of Metaphanine waste. This area should be clearly marked and away

from general laboratory traffic.

Chemical Deactivation: Due to the hazardous nature of Metaphanine, direct disposal is not

recommended. While specific deactivation protocols are not detailed in the provided search

results, the principle of neutralizing hazardous chemicals before disposal is a standard

laboratory practice. Researchers should consult their institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal company for appropriate

deactivation procedures.

Securely Contain Waste: All Metaphanine waste, including any contaminated materials such

as gloves, wipes, and containers, must be placed in a designated, leak-proof, and clearly

labeled hazardous waste container.[9]

Label Waste Container: The hazardous waste container must be accurately labeled with the

chemical name ("Metaphanine" or "Methamphetamine"), the associated hazards (e.g.,

"Toxic"), and the date of accumulation.

Arrange for Licensed Hazardous Waste Disposal: The final and most critical step is to

arrange for the pickup and disposal of the hazardous waste by a licensed and reputable

chemical waste management company.[10] These companies are equipped to handle and

dispose of hazardous materials in compliance with all federal, state, and local regulations.

[10] Never dispose of Metaphanine down the drain or in regular trash.[2][10]

Emergency Procedures
In the event of accidental exposure or spill, follow these procedures:

Inhalation: Move the affected person to fresh air. If they feel unwell, seek immediate medical

attention.
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Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[4]

Ingestion: If swallowed, immediately call a poison center or doctor.[2] Do not induce

vomiting.[4]

Spill: For small spills, carefully clean the affected area while wearing appropriate PPE.

Absorb the spill with inert material and place it in the designated hazardous waste container.

For large spills, evacuate the area and contact your institution's EHS office or emergency

response team.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Metaphanine, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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